Cas no 901246-17-1 (1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901246-17-1
• MF: C₂₄H₁₈ClN₃O
• MW: 399.872224330902
• CID: 6225612
• PubChem ID: 20852570
• Update Time: 2025-07-01

1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline
• 1-(3-chlorophenyl)-8-methoxy-3-(p-tolyl)-1H-pyrazolo[4,3-c]quinoline
• F3407-1310
• 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline
• 901246-17-1
• AKOS001796572

• Inchi： 1S/C24H18ClN3O/c1-15-6-8-16(9-7-15)23-21-14-26-22-11-10-19(29-2)13-20(22)24(21)28(27-23)18-5-3-4-17(25)12-18/h3-14H,1-2H3
• InChI Key： WJQBTPBZUHKYOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C2C3C=C(C=CC=3N=CC=2C(C2C=CC(C)=CC=2)=N1)OC

Computed Properties

• Exact Mass: 399.1138399g/mol
• Monoisotopic Mass: 399.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo4,3-cquinoline

Professional Introduction to Compound with CAS No. 901246-17-1 and Product Name: 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

The compound identified by the CAS number 901246-17-1 and the product name 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the quinoline family, which has long been recognized for its broad spectrum of biological activities. The structural motif of this molecule, featuring a fused pyrazolo[4,3-c]quinoline core, is particularly noteworthy due to its potential in modulating various biological pathways.

Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents. The presence of both chloro and methyl substituents in the aromatic rings of this compound suggests a high degree of functionalization, which can influence its pharmacokinetic properties and binding affinity to biological targets. Specifically, the 3-chlorophenyl and 4-methylphenyl groups are strategically positioned to interact with specific residues in protein targets, enhancing the compound's efficacy.

One of the most compelling aspects of this compound is its potential application in oncology research. The pyrazolo[4,3-c]quinoline scaffold has been extensively studied for its ability to inhibit kinases and other enzymes involved in cancer cell proliferation. In particular, derivatives of this class have shown promise in preclinical models as inhibitors of tyrosine kinases, which are critical in signal transduction pathways that drive tumor growth. The 8-methoxy group in this compound may play a role in modulating the electronic properties of the molecule, thereby fine-tuning its interaction with biological targets.

Moreover, the structural complexity of 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline allows for further derivatization and optimization. This flexibility is crucial in drug discovery pipelines, where subtle modifications can significantly alter pharmacological properties. Researchers have been exploring various synthetic routes to introduce additional functional groups or alter existing ones while maintaining or enhancing biological activity. The use of computational chemistry techniques has been instrumental in predicting how these modifications will affect the molecule's behavior.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For instance, quinoline derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The unique structural features of 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline may contribute to its ability to disrupt bacterial cell walls or inhibit inflammatory cytokine production. These findings are particularly relevant given the growing concern over antibiotic resistance and chronic inflammatory diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex fused ring system efficiently. The use of palladium and copper catalysts has enabled the formation of carbon-carbon bonds that would be otherwise challenging to achieve through traditional organic synthesis techniques.

Recent advances in analytical chemistry have also played a crucial role in characterizing this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are essential for understanding how the compound interacts with biological targets at the molecular level.

The pharmacological evaluation of 1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit specific enzymes with high selectivity. For example, it has shown potent activity against certain tyrosine kinases while having minimal effects on related enzymes. This selectivity is critical for minimizing side effects and improving patient outcomes.

Preclinical studies have further supported the potential therapeutic applications of this compound. Animal models have indicated that it can effectively inhibit tumor growth and reduce metastasis without significant toxicity. These findings are encouraging for researchers working on developing new anticancer drugs. Additionally, pharmacokinetic studies have provided valuable information about how the compound is metabolized and excreted by the body.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from different fields, researchers can design molecules with optimized properties for therapeutic use. Computational modeling has been particularly useful in predicting how changes to the structure will affect biological activity.

In conclusion,1-(3-chlorophenyl)-8-methoxy-3-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activity make it an attractive molecule for drug discovery efforts aimed at treating cancer and other diseases. As research continues to uncover new applications for quinoline derivatives,901246-17-1 will likely play a significant role in future medical advancements.